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Compound of Interest

Compound Name: Isopentyl octanoate

Cat. No.: B1206500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopentyl octanoate (CAS No. 2035-99-6) is a fatty acid ester recognized for its potent fruity

aroma, often described with notes of banana and pear.[1][2] As an ester, it belongs to a class of

organic compounds widely utilized in the fragrance industry to impart sweet and fruity scents.[3]

[4] This document provides detailed application notes and experimental protocols for the use of

isopentyl octanoate in fragrance formulations, intended for researchers, scientists, and

professionals in drug development who may be exploring novel applications for this molecule,

including its use as a sensory marker or in products where a pleasant aroma is desired.

Physicochemical Properties and Odor Profile
Isopentyl octanoate's chemical and physical properties are crucial for its application in

fragrance formulation. Its relatively high molecular weight and boiling point contribute to its low

volatility, making it a middle to base note in a fragrance composition with good substantivity.
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Property Value Reference

Chemical Name 3-methylbutyl octanoate [1]

Synonyms
Isoamyl octanoate, Isoamyl

caprylate
[1][5]

CAS Number 2035-99-6 [6]

Molecular Formula C13H26O2 [1]

Molecular Weight 214.35 g/mol [6]

Appearance Colorless liquid [7]

Odor Profile
Fruity, sweet, with notes of

banana and pear
[2][7]

Odor Strength Medium [8]

Boiling Point 267-268 °C [7]

Vapor Pressure
0.024 mmHg @ 25 °C

(estimated)
[8]

Substantivity on Skin Approximately 64 hours [8]

Recommended Usage
Up to 2.0% in fragrance

concentrate
[8]

Application in Fragrance Accords
Isopentyl octanoate is a versatile ingredient that can be incorporated into various fragrance

accords to provide a rich, fruity character. Its sweet and slightly waxy notes can enhance floral

bouquets and add a natural-smelling fruitiness to a wide range of fragrance types.

Fruity Accords: As a primary component, it can be blended with other esters like isoamyl

acetate (banana), ethyl butyrate (pineapple), and hexyl acetate (pear) to create complex and

realistic fruit notes.[9]

Floral Accords: In floral fragrances, particularly white florals like jasmine and tuberose, a

small amount of isopentyl octanoate can lift the top notes and introduce a subtle, natural
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fruitiness that enhances the overall scent profile.

Gourmand Accords: Its sweet, candy-like facets can be used in gourmand compositions to

create edible-smelling fragrances, complementing notes like vanilla, caramel, and chocolate.

Experimental Protocols
Protocol 1: Stability Testing of a Fragrance Formulation
Containing Isopentyl Octanoate
Objective: To assess the physical and chemical stability of a fragrance oil containing isopentyl
octanoate over time and under various environmental conditions.

Materials:

Fragrance formulation containing isopentyl octanoate

Control fragrance formulation (without isopentyl octanoate, if applicable)

Glass vials with airtight caps

Oven/incubator

Refrigerator

UV light chamber

Gas Chromatograph-Mass Spectrometer (GC-MS)

pH meter

Viscometer

Procedure:

Sample Preparation: Prepare multiple aliquots of the fragrance formulation in glass vials.

Storage Conditions: Store the samples under the following conditions:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1206500?utm_src=pdf-body
https://www.benchchem.com/product/b1206500?utm_src=pdf-body
https://www.benchchem.com/product/b1206500?utm_src=pdf-body
https://www.benchchem.com/product/b1206500?utm_src=pdf-body
https://www.benchchem.com/product/b1206500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Room temperature (20-25°C) with and without UV light exposure.

Elevated temperature (40°C).

Refrigerated temperature (4°C).

Evaluation Time Points: Evaluate the samples at initial time (T=0) and at regular intervals

(e.g., 1, 2, 4, 8, and 12 weeks).

Physical Evaluation: At each time point, visually inspect the samples for any changes in

color, clarity, and phase separation.

Chemical Evaluation:

pH Measurement: Measure the pH of the fragrance oil (if applicable, in a diluted solution).

Viscosity Measurement: Measure the viscosity of the formulation.

GC-MS Analysis: Analyze the chemical composition of the fragrance oil using GC-MS to

identify any degradation of isopentyl octanoate or other components.

Odor Evaluation: A trained sensory panel should evaluate the odor profile of the samples at

each time point to detect any changes in the fragrance character.

Data Analysis: Compare the physical, chemical, and sensory data from the different storage

conditions and time points to the initial data to determine the stability of the formulation.[10][11]

[12][13][14]

Protocol 2: Sensory Panel Evaluation of a Fragrance
Containing Isopentyl Octanoate
Objective: To characterize the odor profile of a fragrance containing isopentyl octanoate and

to determine its perceived intensity and longevity on the skin.

Materials:

Fragrance formulation containing isopentyl octanoate.
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Control fragrance (without isopentyl octanoate or a commercial benchmark).

Odorless blotter strips.

Trained sensory panelists (typically 10-15).

Sensory evaluation booths with controlled ventilation and lighting.

Data collection software or forms.

Procedure:

Panelist Training: Train panelists on the specific aroma descriptors relevant to the fragrance

being tested. Provide reference standards for key attributes.

Sample Preparation: Apply a standardized amount of the fragrance onto blotter strips or

directly onto the panelists' skin (forearm).

Evaluation:

On Blotter: Panelists evaluate the fragrance on the blotter strip at different time intervals

(e.g., immediately after application, 15 min, 1 hr, 4 hrs, 8 hrs) to assess the evolution of

the scent.

On Skin: Panelists evaluate the fragrance on their skin at similar time intervals to assess

its performance and longevity in a real-use scenario.

Data Collection: Panelists rate the intensity of predefined sensory attributes (e.g., fruity,

banana, pear, sweet, floral) on a structured scale (e.g., a 10-point scale). They can also

provide qualitative descriptions.[15][16][17][18][19]

Data Analysis: Analyze the quantitative data using statistical methods (e.g., ANOVA) to

determine significant differences in sensory attributes between the test fragrance and the

control, and to track the changes in the odor profile over time.

Protocol 3: Quantification of Isopentyl Octanoate
Release from Skin using Headspace SPME-GC-MS

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1206500?utm_src=pdf-body
https://www.pac.gr/bcm/uploads/sensory-evaluation-techniques-(2).pdf
https://umbrex.com/resources/industry-analyses/how-to-analyze-a-cosmetics-company/fragrance-and-sensory-appeal-testing/
http://sitaramdixit.synthasite.com/resources/Sensory%20evaluation%20techniques%20do's%20and%20don'ts.pdf
https://www.researchgate.net/publication/354510694_Fragrances_and_sensory_evaluation_techniques
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://www.benchchem.com/product/b1206500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To quantitatively measure the release of isopentyl octanoate from the skin over

time to determine its substantivity and evaporation profile.

Materials:

Fragrance formulation containing a known concentration of isopentyl octanoate.

Human volunteers.

Solid-Phase Microextraction (SPME) device with a suitable fiber (e.g., PDMS/DVB).

Inert glass funnels or sampling chambers.

Gas Chromatograph-Mass Spectrometer (GC-MS).

Internal standard (e.g., a stable isotope-labeled version of isopentyl octanoate or another

non-interfering compound).

Procedure:

Fragrance Application: Apply a precise amount of the fragrance formulation to a defined area

on the forearm of the volunteers.

Headspace Sampling: At specified time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), place the glass

funnel over the application site to create a sealed headspace.

SPME Extraction: Expose the SPME fiber to the headspace for a fixed period to adsorb the

volatile compounds.

GC-MS Analysis:

Desorb the collected analytes from the SPME fiber in the GC injection port.

Separate the compounds using an appropriate GC column.

Identify and quantify isopentyl octanoate using the mass spectrometer, with the aid of

the internal standard.[20][21][22][23]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1206500?utm_src=pdf-body
https://www.benchchem.com/product/b1206500?utm_src=pdf-body
https://www.benchchem.com/product/b1206500?utm_src=pdf-body
https://www.benchchem.com/product/b1206500?utm_src=pdf-body
https://www.mdpi.com/2079-9284/5/4/62
https://analyticalscience.wiley.com/content/article-do/assessing-residual-fragrances-skin-after-body-washing-optimization-analytical-method
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25418/an_04-ad-0309-en.pdf
https://pubmed.ncbi.nlm.nih.gov/39054565/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: Plot the concentration of isopentyl octanoate detected in the headspace at

each time point to create an evaporation profile. This data provides a quantitative measure of

the fragrance's substantivity on the skin.
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Olfactory signal transduction pathway for a fruity ester.
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Workflow for comprehensive fragrance evaluation.
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Classification of isopentyl octanoate within fragrance notes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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